Cas no 2228523-48-4 ((2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine)

• Product Name: (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine
• CAS No: 2228523-48-4
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 5875373
• PubChem ID: 165690263
• Update Time: 2025-10-05

(2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine
• (2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}propan-2-yl)(methyl)amine
• 2228523-48-4
• EN300-1769674

• Inchi： 1S/C11H17NS/c1-11(2,12-3)10-7-8-5-4-6-9(8)13-10/h7,12H,4-6H2,1-3H3
• InChI Key： GCENNTKNJWKURW-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)C(C)(C)NC

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Additional information on (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine

Exploring the Unique Properties and Applications of (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine (CAS No. 2228523-48-4)

In the realm of organic chemistry and pharmaceutical research, (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine (CAS No. 2228523-48-4) has emerged as a compound of significant interest. This molecule, characterized by its cyclopentabthiophene core and propan-2-yl amine functional group, offers a unique structural framework that has piqued the curiosity of researchers and industry professionals alike. Its potential applications span from drug discovery to material science, making it a versatile candidate for further exploration.

The compound's CAS number 2228523-48-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "cyclopentabthiophene derivatives" or "amine-functionalized thiophene compounds" when investigating this molecule, reflecting its niche yet growing relevance. The integration of a methylamine moiety into the thiophene ring system enhances its solubility and reactivity, which are key factors in its potential utility.

One of the most compelling aspects of (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine is its potential role in central nervous system (CNS) drug development. The thiophene scaffold is known for its bioisosteric properties, often mimicking phenyl rings in drug molecules while offering improved metabolic stability. This has led to increased searches for "thiophene-based CNS agents" and "neuroactive amine compounds" in academic and industrial settings.

Beyond pharmaceuticals, this compound's electronic properties have drawn attention in the field of organic electronics. The cyclopentabthiophene unit is a promising building block for conductive polymers and small-molecule semiconductors, aligning with the growing demand for sustainable materials in flexible electronics and optoelectronic devices. Recent trends show rising interest in "thiophene-based organic semiconductors" and "amine-doped conductive materials," further highlighting its multidisciplinary appeal.

Synthetic accessibility is another advantage of CAS No. 2228523-48-4. The compound can be derived from commercially available cyclopentabthiophene precursors through straightforward alkylation and amination reactions. This practicality has made it a favorite among medicinal chemists exploring "structure-activity relationships (SAR)" in heterocyclic systems. Its propan-2-yl side chain also provides a convenient handle for further derivatization, enabling the creation of diverse analog libraries.

In the context of green chemistry, researchers are investigating the environmental footprint of synthesizing and applying this compound. Questions like "How to optimize the synthesis of cyclopentabthiophene amines?" and "What are the biodegradable properties of thiophene derivatives?" reflect the evolving priorities in chemical research. The compound's potential for catalytic applications and metal-free transformations further aligns with sustainable chemistry goals.

As the scientific community continues to explore (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine, its structure-property relationships remain a focal point. Advanced computational methods, including density functional theory (DFT) calculations, are being employed to predict its behavior in various environments. This approach addresses common search queries such as "How does amine substitution affect thiophene electronic properties?" and "What are the spectroscopic signatures of cyclopentabthiophene amines?"

The compound's patent landscape is also worth noting. While CAS 2228523-48-4 itself may not be heavily patented, its structural analogs appear in intellectual property related to electronic materials and pharmaceutical intermediates. This has led to increased searches for "prior art for cyclopentabthiophene compounds" and "freedom-to-operate analyses for thiophene derivatives," particularly among industrial researchers.

Looking ahead, the future of (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-yl)(methyl)amine research appears promising. Its dual applicability in life sciences and materials science positions it as a valuable tool for interdisciplinary innovation. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect deeper insights into this fascinating molecule's full potential.